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Compound of Interest

Compound Name: NBD-14270

Cat. No.: B12425597 Get Quote

Technical Support Center: NBD-14270
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with NBD-
14270.

Frequently Asked Questions (FAQs)
Q1: What is NBD-14270?

A1: NBD-14270 is a potent, small-molecule antagonist of HIV-1 entry.[1] It functions by binding

to the HIV-1 envelope glycoprotein gp120, preventing the virus from entering host cells.[1][2] It

is a pyridine analogue with a CAS number of 2411819-82-2.[1][3]

Q2: What is the primary mechanism of action for NBD-14270?

A2: The primary mechanism of action for NBD-14270 is the inhibition of HIV-1 entry by

targeting the viral envelope protein gp120.[1][2] Additionally, it has been shown to inhibit HIV-1

reverse transcriptase by bridging the NNRTI and NRTI sites.[1]

Q3: What are the basic chemical properties of NBD-14270?

A3: The key chemical properties of NBD-14270 are summarized in the table below.
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Property Value Reference

CAS Number 2411819-82-2 [1][3]

Molecular Formula C₁₈H₁₉N₃O₅S [3]

Molecular Weight 425.43 g/mol [3]

Appearance Solid, Yellow to brown [1]

Q4: What is the antiviral activity and cytotoxicity of NBD-14270?

A4: NBD-14270 is a potent inhibitor of HIV-1, with an IC50 of approximately 180 nM against a

panel of 50 HIV-1 Env-pseudotyped viruses.[1] It exhibits low cytotoxicity, with a CC50 value

greater than 100 µM.[1] In single-cycle TZM-bl cell assays, the IC50 was 0.16 µM and the

CC50 was 109.3 µM.[1]

Troubleshooting Guide: NBD-14270 Solubility
Issues
This guide addresses common problems encountered when dissolving NBD-14270 for

experimental use.

Problem: I am having difficulty dissolving NBD-14270.

Solution:

NBD-14270 is readily soluble in dimethyl sulfoxide (DMSO).[1] For other aqueous-based

solutions, solubility can be limited. Follow these steps to improve solubility:

Use the correct solvent: For initial stock solutions, use high-quality, anhydrous DMSO. NBD-
14270 is soluble in DMSO up to 100 mg/mL (235.06 mM).[1] Note: DMSO is hygroscopic;

use a fresh, unopened bottle for best results as absorbed water can significantly impact

solubility.[1]

Apply heat and/or sonication: If you observe precipitation or phase separation, gentle heating

and/or sonication can help dissolve the compound.[1]
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Prepare appropriate formulations for in vivo or cell-based assays: Direct dilution of a high-

concentration DMSO stock into aqueous media will likely cause precipitation. For these

applications, specific co-solvent formulations are required. See the experimental protocols

below for detailed instructions.

Problem: My NBD-14270 precipitated out of solution after storage.

Solution:

Precipitation upon storage, especially at low temperatures, can occur.

Proper Storage: Store stock solutions at -20°C or -80°C.[1] MedChemExpress suggests

storage at -20°C for up to 1 month and at -80°C for up to 6 months.[1] DC Chemicals

suggests storage in DMSO at 4°C for 2 weeks and at -80°C for 6 months.[3]

Re-dissolving: If precipitation occurs, bring the vial to room temperature and use gentle

warming and vortexing or sonication to redissolve the compound before use.

Aliquotting: To avoid repeated freeze-thaw cycles which can degrade the compound and

affect solubility, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes upon preparation.[1]

Quantitative Data Summary
NBD-14270 Solubility Data
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Solvent/Vehicle
Achievable
Concentration

Notes Reference

DMSO
100 mg/mL (235.06

mM)

Ultrasonic assistance

may be needed. Use

newly opened DMSO.

[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (5.88

mM)
Clear solution. [1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (5.88

mM)
Clear solution. [1]

10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (5.88

mM)
Clear solution. [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM NBD-14270 Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of NBD-14270 powder. For 1 mL of a 10

mM solution, you would need 4.25 mg.

Dissolving: Add the appropriate volume of anhydrous DMSO. For a 10 mM solution, add

DMSO to reach the final desired volume.

Assisting Dissolution: If necessary, use an ultrasonic bath to ensure the compound is fully

dissolved.[1]

Storage: Aliquot into single-use vials and store at -20°C or -80°C, protected from light and

moisture.[1]

Protocol 2: Preparation of NBD-14270 Formulation for In Vivo Studies (Co-solvent method)

This protocol is based on achieving a final concentration in a vehicle containing 10% DMSO,

40% PEG300, 5% Tween-80, and 45% Saline.[1]
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Initial Dissolution: Prepare a concentrated stock of NBD-14270 in DMSO (e.g., 25 mg/mL).

Co-solvent Addition: To prepare 1 mL of the final formulation, add 100 µL of the 25 mg/mL

NBD-14270 DMSO stock to 400 µL of PEG300. Mix thoroughly until the solution is clear.

Surfactant Addition: Add 50 µL of Tween-80 to the mixture and mix until uniform.

Aqueous Phase: Add 450 µL of saline to the mixture to reach the final volume of 1 mL. Mix

until the solution is clear. The final concentration of NBD-14270 will be 2.5 mg/mL.
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Caption: HIV-1 entry pathway and the inhibitory action of NBD-14270 on gp120.
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Caption: Troubleshooting workflow for NBD-14270 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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